Cas no 116496-01-6 (Benzo[b]thiophen-2-yl(phenyl)methanol)

• Product Name: Benzo[b]thiophen-2-yl(phenyl)methanol
• CAS No: 116496-01-6
• MF: C₁₅H₁₂OS
• MW: 240.320182800293
• CID: 842689
• PubChem ID: 3311304
• Update Time: 2025-04-19

Benzo[b]thiophen-2-yl(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-2-yl(phenyl)methanol
• 1-Benzothiophen-2-yl(phenyl)methanol
• Benzo[b]thiophene-2-methanol, α-phenyl-
• 1-benzothien-2-yl(phenyl)methanol
• 2-benzothienyl(phenyl)methanol
• AC1MNXGY
• AK127408
• benzo[b]thiophen-2-yl-phenyl-methanol
• benzo[b]thiophene-2-yl-(phenyl)-methanol
• KB-250729
• SureCN477483
• Benzo[b]thiophene-2-Methanol, alpha-phenyl-
• 116496-01-6
• DTXSID60391340
• SCHEMBL477483
• DB-333887
• ILMXGRVAPAQFTQ-UHFFFAOYSA-N
• (1-benzothiophen-2-yl)(phenyl)methanol
• AKOS003583260

• Inchi： 1S/C15H12OS/c16-15(11-6-2-1-3-7-11)14-10-12-8-4-5-9-13(12)17-14/h1-10,15-16H
• InChI Key： ILMXGRVAPAQFTQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 240.06088618g/mol
• Monoisotopic Mass: 240.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.5Ų